![molecular formula C19H31N3O2 B2855593 1-(1-(2-Methoxyethyl)piperidin-4-yl)-4-(2-methoxyphenyl)piperazine CAS No. 2034479-44-0](/img/structure/B2855593.png)
1-(1-(2-Methoxyethyl)piperidin-4-yl)-4-(2-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1-(2-Methoxyethyl)piperidin-4-yl)-4-(2-methoxyphenyl)piperazine, also known as MEPP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MEPP belongs to the class of piperazine derivatives and has shown promising results in various studies as a potential treatment for different medical conditions.
Scientific Research Applications
Antibacterial Applications
One area where derivatives of 1-(1-(2-Methoxyethyl)piperidin-4-yl)-4-(2-methoxyphenyl)piperazine show promise is in antibacterial applications. A study identified a chemical compound capable of selectively killing bacterial persisters without affecting normal antibiotic-sensitive cells. This compound, a derivative of the targeted chemical structure, demonstrated the potential for eradicating bacterial persisters by reverting them to antibiotic-sensitive states, providing a novel approach to addressing antibiotic resistance (Kim et al., 2011).
Dopamine Receptor Agonists
Research into the structural modification of this compound has led to the discovery of compounds with significant affinity for dopamine receptors. Specifically, the addition of a pyrazolo[1,5-a]pyridine heterocyclic appendage to the arylpiperazine core resulted in a series of compounds that act as high-affinity partial agonists at dopamine D2 receptors. These compounds exhibit a bias towards activating G proteins over β-arrestin recruitment, suggesting their potential as novel therapeutics for conditions like schizophrenia (Möller et al., 2017).
Antihypertensive and Antiarrhythmic Effects
Another study synthesized derivatives of this compound, revealing compounds with strong antiarrhythmic and antihypertensive activities. These effects are attributed to the compounds' α-adrenolytic properties, indicating a potential pathway for the development of new cardiovascular medications (Malawska et al., 2002).
Serotonin Antagonists
Research into the modification of the chemical structure led to the development of analogs acting as serotonin antagonists. These compounds were designed to achieve improved selectivity and affinity for 5-HT1A receptors, demonstrating the versatility of the core chemical structure in generating potential new drugs for neuropsychiatric disorders (Raghupathi et al., 1991).
properties
IUPAC Name |
1-[1-(2-methoxyethyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31N3O2/c1-23-16-15-20-9-7-17(8-10-20)21-11-13-22(14-12-21)18-5-3-4-6-19(18)24-2/h3-6,17H,7-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEBGEVDXCBXWOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCC(CC1)N2CCN(CC2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.